[(8S,10S,13S,14S,16R,17R)-17-(2-Chloroacetyl)-10,13,16-trimethyl-3-oxo-7,8,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-17-yl] furan-2-carboxylate
[(8S,10S,13S,14S,16R,17R)-17-(2-Chloroacetyl)-10,13,16-trimethyl-3-oxo-7,8,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-17-yl] furan-2-carboxylate
Brand Name:
Vulcanchem
CAS No.:
83880-65-3
VCID:
VC0116965
InChI:
InChI=1S/C27H29ClO5/c1-16-13-21-19-7-6-17-14-18(29)8-10-25(17,2)20(19)9-11-26(21,3)27(16,23(30)15-28)33-24(31)22-5-4-12-32-22/h4-5,8-10,12,14,16,19,21H,6-7,11,13,15H2,1-3H3/t16-,19-,21+,25+,26+,27+/m1/s1
SMILES:
CC1CC2C3CCC4=CC(=O)C=CC4(C3=CCC2(C1(C(=O)CCl)OC(=O)C5=CC=CO5)C)C
Molecular Formula:
C27H29ClO5
Molecular Weight:
469 g/mol
[(8S,10S,13S,14S,16R,17R)-17-(2-Chloroacetyl)-10,13,16-trimethyl-3-oxo-7,8,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-17-yl] furan-2-carboxylate
CAS No.: 83880-65-3
Reference Standards
VCID: VC0116965
Molecular Formula: C27H29ClO5
Molecular Weight: 469 g/mol
![[(8S,10S,13S,14S,16R,17R)-17-(2-Chloroacetyl)-10,13,16-trimethyl-3-oxo-7,8,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-17-yl] furan-2-carboxylate - 83880-65-3](/images/no_structure.jpg)
| CAS No. | 83880-65-3 |
|---|---|
| Product Name | [(8S,10S,13S,14S,16R,17R)-17-(2-Chloroacetyl)-10,13,16-trimethyl-3-oxo-7,8,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-17-yl] furan-2-carboxylate |
| Molecular Formula | C27H29ClO5 |
| Molecular Weight | 469 g/mol |
| IUPAC Name | [(8S,10S,13S,14S,16R,17R)-17-(2-chloroacetyl)-10,13,16-trimethyl-3-oxo-7,8,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-17-yl] furan-2-carboxylate |
| Standard InChI | InChI=1S/C27H29ClO5/c1-16-13-21-19-7-6-17-14-18(29)8-10-25(17,2)20(19)9-11-26(21,3)27(16,23(30)15-28)33-24(31)22-5-4-12-32-22/h4-5,8-10,12,14,16,19,21H,6-7,11,13,15H2,1-3H3/t16-,19-,21+,25+,26+,27+/m1/s1 |
| Standard InChIKey | GSJLBVBYMSNTPZ-XACSLSAESA-N |
| Isomeric SMILES | C[C@@H]1C[C@H]2[C@@H]3CCC4=CC(=O)C=C[C@@]4(C3=CC[C@@]2([C@]1(C(=O)CCl)OC(=O)C5=CC=CO5)C)C |
| SMILES | CC1CC2C3CCC4=CC(=O)C=CC4(C3=CCC2(C1(C(=O)CCl)OC(=O)C5=CC=CO5)C)C |
| Canonical SMILES | CC1CC2C3CCC4=CC(=O)C=CC4(C3=CCC2(C1(C(=O)CCl)OC(=O)C5=CC=CO5)C)C |
| Synonyms | (16α)-21-Chloro-17-[(2-furanylcarbonyl)oxy]-16-methylpregna-1,4,9(11)-triene-3,20-dione; |
| PubChem Compound | 13888750 |
| Last Modified | Nov 11 2021 |
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